Cas no 858523-46-3 (2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester)

2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability against hydrolysis while maintaining excellent reactivity with aryl halides. The compound's pyrazole moiety provides additional coordination sites, making it valuable for constructing complex heterocyclic frameworks in pharmaceutical and materials chemistry. It exhibits good solubility in common organic solvents like THF and DMF, facilitating handling under inert conditions. The methyl substituent at the ortho position influences steric and electronic properties, enabling selective coupling reactions. This reagent is particularly useful for synthesizing biaryl compounds with controlled substitution patterns, serving as a versatile intermediate in medicinal chemistry and catalyst development.

2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester structure

858523-46-3 structure

Product Name:2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester

CAS No:858523-46-3

MF:C₁₆H₂₁BN₂O₂

MW:284.161144018173

MDL:MFCD11043445

CID:5074752

Update Time:2025-07-02

2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
- AT22789
- 2-methyl-4-(pyrazol-1-yl)phenylboronic acid pinacol ester
- MDL： MFCD11043445
- Inchi： 1S/C16H21BN2O2/c1-12-11-13(19-10-6-9-18-19)7-8-14(12)17-20-15(2,3)16(4,5)21-17/h6-11H,1-5H3
- InChI Key： HCPROVPMGSBVAP-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2C)N2C=CC=N2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 373
Topological Polar Surface Area: 36.3

2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB559730-250 mg	2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester, 95%; .	858523-46-3	95%	250mg	€488.80	2023-06-14
abcr	AB559730-500 mg	2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester, 95%; .	858523-46-3	95%	500mg	€678.00	2023-06-14
abcr	AB559730-250mg	2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester, 95%; .	858523-46-3	95%	250mg	€488.80	2023-08-31
abcr	AB559730-500mg	2-Methyl-4-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester, 95%; .	858523-46-3	95%	500mg	€678.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259765-500mg	1-[3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	858523-46-3	98%	500mg	￥6293.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259765-1g	1-[3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole	858523-46-3	98%	1g	￥7785.00	2024-07-28
Aaron	AR01X9Y0-250mg	2-Methyl-4-(1H-pyrazol-1-yl)phenylboronicacidpinacolester	858523-46-3	95%	250mg	$500.00	2025-02-12
Aaron	AR01X9Y0-1g	2-Methyl-4-(1H-pyrazol-1-yl)phenylboronicacidpinacolester	858523-46-3	95%	1g	$800.00	2025-02-12